Cas no 1219828-27-9 (1-methanesulfonylazetidine-3-carboxylic acid)

• Product Name: 1-methanesulfonylazetidine-3-carboxylic acid
• CAS No: 1219828-27-9
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• MDL: MFCD16653314
• CID: 858522
• PubChem ID: 21747783
• Update Time: 2025-04-19

1-methanesulfonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)-3-azetidinecarboxylic Acid
• 1-(methylsulfonyl)azetidine-3-carboxylic acid
• 1-Methanesulfonylazetidine-3-carboxylic acid
• 1-methylsulfonylazetidine-3-carboxylic acid
• 1-(Methylsulfonyl)azetidine-3-carboxylic
• 1-(Methanesulfonyl)azetidine-3-carboxylic acid
• HBOQFIHAKZBLJA-UHFFFAOYSA-N
• 4995AJ
• TRA0072357
• SY022499
• AB0065640
• VU0494832-1
• L
• CCG-210067
• SCHEMBL3286520
• AKOS006333005
• Z1201628846
• DB-115938
• DTXSID30617680
• F2158-1526
• AS-32355
• CS-0052482
• SB50806
• 1219828-27-9
• 3-Azetidinecarboxylic acid, 1-(methylsulfonyl)-
• MFCD16653314
• EN300-237298
• 1-methanesulfonylazetidine-3-carboxylic acid

• MDL： MFCD16653314
• Inchi： 1S/C5H9NO4S/c1-11(9,10)6-2-4(3-6)5(7)8/h4H,2-3H2,1H3,(H,7,8)
• InChI Key： HBOQFIHAKZBLJA-UHFFFAOYSA-N
• SMILES： S(C)(N1CC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 179.02527
• Monoisotopic Mass: 179.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: -1.2

Experimental Properties

• Density: 1.56
• PSA: 74.68